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Abstract
Alcloxa, or aluminum chlorhydroxy allantoinate, is a complex hybrid chemical entity

synthesized from the reaction of allantoin and aluminum chlorohydrate.[1] This whitepaper

provides a comprehensive technical overview of Alcloxa, detailing its chemical properties,

synthesis, and dual-mechanism of action. It consolidates quantitative data on its efficacy and

toxicity into structured tables and outlines key experimental protocols. The synergistic action of

its two main components—the astringent and antimicrobial properties of the aluminum moiety

and the soothing, keratolytic, and healing properties of the allantoin moiety—makes Alcloxa a

versatile ingredient in dermatological and cosmetic formulations.[2][3][4] This document serves

as a resource for researchers, scientists, and professionals involved in drug development and

formulation.

Introduction
The development of topical dermatological agents has often focused on combining active

ingredients to achieve multiple therapeutic effects. Alcloxa represents a more integrated

approach, where two functional components, allantoin and an aluminum salt, are combined into

a single chemical entity.[2] Allantoin has a long history in skin treatment for its healing,

moisturizing, and anti-irritant properties.[2] Aluminum compounds, particularly aluminum

chlorohydrate, are well-established for their astringent and antiperspirant effects.[2][4]
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The synthesis of Alcloxa was driven by the goal of creating a compound that delivers the

benefits of both precursors while mitigating the potential for skin irritation sometimes associated

with acidic aluminum salts.[1][2] The resulting molecule, aluminum chlorhydroxy allantoinate, is

a nearly neutral and better-tolerated compound that provides a synergistic combination of

astringency, mild antimicrobial action, skin protection, and promotion of cell regeneration.[1][2]

[5] This unique profile makes it a subject of interest for formulations targeting conditions such

as acne, minor skin irritations, and hyperhidrosis.[3][5][6]

Chemical and Physical Properties
Alcloxa is a heterocyclic organic compound.[7] It is chemically designated as Aluminum,

Chloro[(2,5-Dioxo-4-Imidazolidinyl) Ureato] Tetrahydroxydi-.[2][6]

Table 1: Chemical Identifiers for Alcloxa
Identifier Value

Chemical Name Aluminum Chlorhydroxy Allantoinate[2][8]

INCI Name ALCLOXA[9]

CAS Number 1317-25-5[2]

EINECS Number 215-262-3[2]

Empirical Formula C₄H₉Al₂ClN₄O₇[1]

Synonyms
Alcloxum, Allantolox, Chloro[(2,5-dioxo-4-

imidazolidinyl)ureato]tetrahydroxydialuminum[8]

Table 2: Physical and Chemical Properties of Alcloxa
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Property Value

Molecular Weight 314.56 g/mol [2]

Appearance Fine, white, odorless powder[2]

Solubility Soluble in water, slightly soluble in alcohols[5]

pH (1% water solution) 4.0 – 5.0[2]

Stability
Stable in the pH range of 3-8 and to process

heating up to 80°C[5]

Molar Ratio (Al/Cl/Allantoin) 2/1/1[2]

Synthesis and Manufacturing
Alcloxa is synthesized through the chemical reaction of allantoin with aluminum chlorohydrate,

typically in a 1:1 molar ratio.[1][2] The process yields a soluble salt that combines the

properties of both reactants.[1] Another described synthetic route involves the reaction between

allantoin and aluminum hydroxide.[6]

Key parameters for the synthesis involving aluminum chlorohydrate include maintaining a

controlled pH, generally between 4 and 5, and a temperature of approximately 80°C.[1] These

controlled conditions are crucial for optimizing the reaction and ensuring the formation of the

desired hybrid entity.[1]
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Logical Workflow for Alcloxa Synthesis

Reactants:
Allantoin

Aluminum Chlorohydrate

Reaction Vessel

Chemical Synthesis

Controlled Parameters:
pH: 4-5

Temperature: ~80°C

Alcloxa
(Aluminum Chlorhydroxy Allantoinate)

Click to download full resolution via product page

Workflow for the synthesis of Alcloxa.

Mechanism of Action
The therapeutic and cosmetic effects of Alcloxa are a direct result of its hybrid nature, with

each component of the molecule contributing to its overall activity.[2]

The Hybrid Functionality
Aluminum Moiety: The aluminum component is responsible for the astringent and mild

antimicrobial effects.[2][5] As an astringent, it causes the contraction of skin cells and

tissues, which can help reduce oiliness and the appearance of pores.[3][6] Its antimicrobial

action, particularly against Gram-positive bacteria, is attributed to creating an environment

less conducive to bacterial growth and a direct antimicrobial effect of the aluminum salt.[1][2]
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Allantoin Moiety: The allantoin portion of the molecule provides well-documented skin-

soothing, healing, keratolytic, and anti-irritant properties.[2][3][4] It promotes the proliferation

of epithelial cells, enhances the water content of the extracellular matrix, and aids in the

desquamation of dead skin cells, which collectively accelerate tissue regeneration and

improve skin smoothness.[1][4] A key benefit is that the allantoin component helps to

mitigate the potential irritation from the aluminum salt, making the compound suitable for

sensitive skin.[2]

Dual-Action Mechanism of Alcloxa

Alcloxa
(Hybrid Entity)

Aluminum Moiety Allantoin Moiety

Astringent Effect
(Protein Precipitation)

leads to

Antimicrobial Effect
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Keratolytic Action
(Desquamation)
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Anti-Irritant Effect

provides
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The dual-action mechanism of Alcloxa.

Antiperspirant Action: The "Plug Theory"
The primary mechanism for Alcloxa's antiperspirant activity is described by the "Plug Theory".

[2] Upon application, the aluminum compound hydrolyzes in the acidic environment of the

sweat duct. This leads to the formation of an amorphous aluminum hydroxide agglomerate that

physically blocks the duct, thereby reducing the flow of sweat to the skin's surface.[2]
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Antiperspirant 'Plug Theory' Signaling Pathway
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The 'Plug Theory' of Alcloxa's antiperspirant action.

Preclinical Data
Antimicrobial Efficacy
Alcloxa has demonstrated bacteriostatic properties, particularly against Gram-positive

bacteria.[1][2]
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Table 3: In Vitro Antimicrobial Activity of Alcloxa
Microorganism Test Method Concentration Result

Staphylococcus

aureus
Agar Diffusion 0.2%

Bacteriostatic effect; 6

mm inhibition zone[2]

Bacillus subtilis Not specified 0.2% Bacteriostatic effect[2]

Proteus vulgaris Not specified 0.2% Bacteriostatic effect[2]

Pityrosporum ovale Agar Diffusion 0.2%

Bacteriostatic effect;

20 mm inhibition

zone[2]

Toxicological Profile
Toxicological testing has shown Alcloxa to be a safe compound for topical application,

characterized as non-sensitizing and non-irritating to the skin.[2][5]

Table 4: Summary of Toxicological Data for Alcloxa
Test Species Route Result

Acute Oral Toxicity

(LD50)
Not specified Oral > 8000 mg/kg[2]

Acute Dermal Toxicity

(LD50)
Rabbit

Dermal (normal &

abraded skin)
> 8000 mg/kg[2]

Eye Irritation (Draize

method)
Rabbit Ocular

Mild irritation with a

24% water solution[2]

Skin

Irritation/Sensitization
Guinea Pig Dermal

Non-irritating and non-

sensitizing[2]

Primary Skin Irritation Human Dermal Patch Test
Non-irritating (10%

aqueous solution)[2]

Experimental Protocols
Synthesis of Alcloxa
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Objective: To synthesize aluminum chlorhydroxy allantoinate from allantoin and aluminum

chlorohydrate.

Methodology:

Reactant Preparation: Prepare equimolar amounts of allantoin and aluminum chlorohydrate.

[1][2]

Reaction Setup: Charge a suitable reaction vessel with the reactants.

Parameter Control: Adjust the reaction mixture to a pH of 4.0-5.0.[1]

Heating: Heat the mixture to approximately 80°C while stirring.[1]

Reaction Monitoring: Maintain the controlled temperature and pH for a sufficient duration to

allow for the formation of the soluble salt complex.

Product Isolation: Upon completion, the product can be isolated and purified using standard

chemical procedures, such as precipitation and filtration.

Drying: Dry the final product to yield a fine, white powder.

In Vitro Antimicrobial Susceptibility Testing (Agar
Diffusion Method)
Objective: To quantify the bacteriostatic efficacy of Alcloxa against specific microorganisms.

Methodology:

Media Preparation: Prepare and sterilize an appropriate agar medium (e.g., Mueller-Hinton

agar) and pour it into sterile Petri dishes.

Inoculation: Prepare a standardized inoculum of the test microorganism (e.g.,

Staphylococcus aureus) and uniformly spread it over the surface of the agar plates.

Sample Application: Prepare a 0.2% solution of Alcloxa in a suitable sterile solvent.[2]

Aseptically apply a defined volume of the Alcloxa solution to a sterile paper disc or directly

into a well cut into the agar.
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Incubation: Incubate the plates under conditions optimal for the growth of the test

microorganism (e.g., 37°C for 24 hours).

Data Collection: Measure the diameter of the zone of inhibition (in mm) around the disc/well

where bacterial growth is absent.[2]

Experimental Workflow: Agar Diffusion Test

Start

Prepare & Pour
Sterile Agar Plates

Inoculate Plates with
Test Microorganism

Apply Alcloxa Solution
(e.g., 0.2%) to Disc/Well

Incubate Plates
(e.g., 24h at 37°C)
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Workflow for antimicrobial susceptibility testing.

Primary Skin Irritation Test (Human Patch Test)
Objective: To assess the potential of an Alcloxa formulation to cause skin irritation in human

subjects.

Methodology:

Subject Recruitment: Select healthy volunteers with no known skin conditions.

Test Site Preparation: Cleanse a designated area of the upper back with 70% isopropyl

alcohol.[2]

Patch Preparation: Impregnate a half-inch square of blotting paper with the test material

(e.g., 10% aqueous solution of Alcloxa).[2]

Patch Application: Apply the impregnated patch to the cleansed skin site and cover it with an

occlusive plaster (e.g., "Elasto-Patch").[2]

Exposure: Leave the patch in contact with the skin for 48 hours.[2]

Observation: After 48 hours, remove the patch and immediately observe the test site for any

signs of erythema (redness), edema (swelling), or other reactions.

Scoring: Grade the observed reactions according to a standardized scoring system (e.g.,

Draize scale).

Applications in Drug and Cosmetic Development
The unique combination of properties makes Alcloxa a versatile active ingredient for a wide

range of topical products.

Table 5: Recommended Use Levels of Alcloxa in Various
Formulations
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Application Product Form
Recommended Use Level
(%)

Antiperspirants & Deodorants
Creams, sprays, roll-ons, gels,

sticks
0.25 - 0.5[2][5]

Anti-Acne Products Creams, lotions, gels 0.5 - 2.0[2][5]

Shaving Products Pre-shave, after-shave lotions 0.2 - 0.5[5]

Oral Care Products Toothpaste, mouthwash 0.1 - 1.0[5]

Foot Products Powders, creams, gels 0.2 - 0.3[5]

Baby Products (Diaper Rash) Creams, ointments 0.2 - 2.0[5]

Hemorrhoidal Products Creams, ointments 0.2 - 2.0[5]

Conclusion
Alcloxa stands out as a well-designed hybrid chemical entity that successfully integrates the

distinct functionalities of its constituent parts. By combining the astringent and antimicrobial

power of aluminum with the proven soothing and regenerative properties of allantoin, it offers a

multi-faceted approach to skin treatment. The compound's favorable toxicological profile and

efficacy at low concentrations make it a valuable and safe active ingredient for the formulation

of advanced dermatological and personal care products. This technical guide provides a

foundational resource for scientists and developers looking to leverage the unique benefits of

Alcloxa in their research and product development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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